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Get Quote

Property Value

Molecular Formula C₁₇H₁₂Cl₂N₂O₆S [1] [2]

Molecular Weight 443.26 g/mol [1] [2]

CAS Number 329306-27-6 [1] [2]

DMSO Solubility (In Vitro) ~100 mg/mL (~225.60 mM) [1]

PDE4 Inhibition (IC₅₀) 49 nM [1] [2]

Detailed Experimental Solubility Protocol

For researchers preparing Lirimilast solutions, the following methodology provides a reliable protocol.

Protocol: DMSO Solubility Assessment via NMR [3] [4]

Sample Preparation: Dissolve the Lirimilast powder in DMSO-d₆ at room temperature with vigorous
shaking to achieve a target stock concentration of 100 mM.

Equilibration & Storage: Allow the prepared solution to stand overnight at room temperature.
Subsequently, store it at -20°C for long-term preservation.

Dilution for Analysis: Thaw the stock solution and keep it at room temperature overnight before use.
Prepare a diluted working solution with a target concentration of 1 mM in DMSO-d₆.
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NMR Quantification: Perform ¹H NMR experiments at 298 K. Use an internal standard method, such

as the ERETIC2 software based on the PULCON method, for accurate concentration quantification
by integrating the NMR peaks. The experimental error for solubility determination is typically around

50 μM [3] [4].

DMSO Solubility Context & Model

In pharmaceutical research, the definition of "soluble" depends on the application. For fragment-based

screening, a threshold of 1 mM is commonly used to classify a compound as soluble, whereas for preparing

stock solutions, a higher threshold of 10 mM is often applied [3] [4]. Lirimilast's solubility of 225 mM in

DMSO far exceeds both these thresholds.

Machine learning models have been developed to predict DMSO solubility. These models use support vector

classification and fragment descriptors to help identify compounds with potential solubility issues early in

the drug discovery process [3] [5].

Biological Context: Lirimilast as a PDE4 Inhibitor

Lirimilast is a potent, selective, and orally active phosphodiesterase 4 (PDE4) inhibitor [1] [2]. PDE4 is an

enzyme that breaks down the intracellular second messenger, cyclic adenosine monophosphate (cAMP). By

inhibiting PDE4, Lirimilast increases cAMP levels in cells, which leads to downstream anti-inflammatory

effects [1]. This mechanism is relevant for the treatment of inflammatory diseases such as asthma and

chronic obstructive pulmonary disease (COPD) [1] [2].

The diagram below illustrates the signaling pathway through which Lirimilast exerts its anti-inflammatory

effects.
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> Lirimilast inhibits PDE4, increasing cAMP levels and activating PKA, which suppresses inflammatory

mediators to produce anti-inflammatory effects.

Important Research-Use-Only Notice

Please note that the information provided is strictly for research and development purposes. Lirimilast and

the described solvents are not for human or veterinary use [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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